(5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine

• Molecular Formula: C14H18FN3OS
• Molecular Weight: 295.38 g/mol
• IUPAC Name: 5-[5-[(4-fluorophenyl)methylsulfanyl]-1,3,4-oxadiazol-2-yl]pentan-1-amine
• InChI: InChI=1S/C14H18FN3OS/c15-12-7-5-11(6-8-12)10-20-14-18-17-13(19-14)4-2-1-3-9-16/h5-8H,1-4,9-10,16H2
• InChI Key: QJMPTUNWLPKBDC-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CSC2=NN=C(O2)CCCCCN)F

Description

(5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine, also known as FOB or 5-FBP, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in research. FOB is a member of the oxadiazole family, which is known for its diverse biological activities. In

Mechanism of Action

The exact mechanism of action of (5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine is not fully understood, but it is believed to act as a monoamine transporter inhibitor. (5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine has been shown to inhibit the uptake of dopamine and norepinephrine in vitro, which suggests that it may have a similar effect in vivo. Additionally, (5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine has been shown to have a high affinity for the serotonin transporter, which could also contribute to its biological activity.
Biochemical and Physiological Effects:
(5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that (5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine inhibits the uptake of dopamine and norepinephrine, which could lead to increased levels of these neurotransmitters in the brain. (5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine has also been shown to inhibit the growth of certain cancer cell lines, which suggests that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using (5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine in lab experiments is that it is relatively easy to synthesize, making it readily available for research purposes. Additionally, (5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine has been shown to have a range of biological activities, which makes it a versatile tool for studying various biological processes. However, one limitation of using (5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on (5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine. One area of interest is the development of (5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine derivatives with improved biological activity. Additionally, further studies are needed to fully understand the mechanism of action of (5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine and its potential therapeutic applications. Finally, (5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine could be used as a tool for studying the role of monoamine transporters in various biological processes.

Synthesis Methods

(5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine can be synthesized using a multistep process that involves the reaction of 4-fluorobenzyl chloride with potassium thiocyanate to form 4-fluorobenzyl thiocyanate. This intermediate is then reacted with 1,3,4-oxadiazole-2-amine to form (5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine. The overall yield of this process is approximately 40%.

Scientific Research Applications

(5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine has potential applications in a variety of scientific research areas, including neuroscience, cancer research, and drug discovery. In neuroscience, (5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine has been shown to inhibit the uptake of dopamine and norepinephrine, which could be useful for studying the role of these neurotransmitters in the brain. In cancer research, (5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine has been shown to inhibit the growth of certain cancer cell lines, making it a potential candidate for anticancer drug development. Additionally, (5-{5-[(4-Fluorobenzyl)thio]-1,3,4-oxadiazol-2-yl}pentyl)amine has been used as a building block for the synthesis of other compounds with potential therapeutic applications.